Cas no 1864073-92-6 (1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride)

• Product Name: 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride
• CAS No: 1864073-92-6
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• MDL: MFCD28125911
• CID: 5046618
• PubChem ID: 86262279
• Update Time: 2025-11-01

1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride
• 1-(2-piperidin-2-ylethyl)pyrrolidine-2,5-dione;hydrochloride
• 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride

• MDL： MFCD28125911
• Inchi： 1S/C11H18N2O2.ClH/c14-10-4-5-11(15)13(10)8-6-9-3-1-2-7-12-9;/h9,12H,1-8H2;1H
• InChI Key： PBLIGWCNMXZORZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC(N1CCC1CCCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride

Introduction to 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS No. 1864073-92-6)

1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride, identified by the CAS number 1864073-92-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal chemistry and drug discovery. The structure of this molecule incorporates a pyrrolidine core, which is a common motif in many bioactive agents, alongside a piperidine side chain. These structural features contribute to its unique chemical properties and biological interactions.

The pyrrolidine-2,5-dione moiety is particularly noteworthy due to its ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for the binding affinity of drug candidates to their biological targets. In recent years, there has been growing interest in pyrrolidine derivatives as they have shown promise in various therapeutic areas. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for further pharmacological studies.

Recent research has highlighted the importance of 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. The piperidine side chain plays a critical role in modulating the pharmacokinetic properties of the molecule, including its absorption, distribution, metabolism, and excretion (ADME). These findings suggest that this compound could be a valuable scaffold for designing next-generation drugs.

In addition to its enzymatic activity, 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride has shown potential in preclinical models as an anti-inflammatory agent. The pyrrolidine ring interacts with biological targets in a manner that disrupts inflammatory cascades, thereby reducing symptoms associated with chronic inflammation. This mechanism of action aligns with current trends in drug development, where targeting inflammation is key to treating conditions such as arthritis and autoimmune diseases.

The synthesis of 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine group at the 2-position of the pyrrolidine ring is particularly challenging but essential for achieving the desired biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride is its versatility as a chemical scaffold. Researchers have modified its structure to explore different biological activities and optimize pharmacological properties. For instance, substituting various groups at the 5-position of the pyrrolidine ring has led to compounds with enhanced potency and selectivity against specific targets. This adaptability underscores the compound's significance as a building block for drug discovery.

The pharmacological profile of 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride has been further investigated through computational modeling and experimental studies. Molecular docking simulations have provided insights into how this compound interacts with its biological targets at the atomic level. These studies have helped refine its structure to improve binding affinity and reduce off-target effects. Such computational approaches are becoming increasingly integral to modern drug design workflows.

Preclinical trials have been conducted to evaluate the safety and efficacy of 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride in animal models. Preliminary results indicate that it exhibits favorable pharmacokinetic properties and minimal toxicity at therapeutic doses. These findings are encouraging for further development into clinical trials for human applications. The compound's potential as a lead molecule is further supported by its ability to cross species barriers effectively.

The future direction of research on 1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride includes exploring its role in treating neurological disorders. The structural features that make this compound effective against inflammatory conditions may also be relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's. Ongoing studies aim to elucidate how this molecule interacts with neural pathways and whether it can modulate disease progression.

In conclusion,1-(2-(Piperidin-2-yl)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS No. 1864073-92-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action,this molecule is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.